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molecular formula C12H9ClO3 B050015 5-(4-Chlorophenyl)-2-methylfuran-3-carboxylic acid CAS No. 111787-89-4

5-(4-Chlorophenyl)-2-methylfuran-3-carboxylic acid

Cat. No. B050015
CAS RN: 111787-89-4
M. Wt: 236.65 g/mol
InChI Key: HUQOLZUHGMRQFS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08003648B2

Procedure details

To a solution of 5-(4-chlorophenyl)-2-methylfuran-3-carboxylic acid (0.104 g, 0.44 mmol) in THF (2 mL) and MeOH (2 mL) was added TMSCHN2 (2.0 M in Et2O, 0.250 mL). The reaction mixture was stirred for 18 hours at which time it was concentrated in vacuo. The residue was dissolved in 1 ml of THF at 0° C., and a solution of LAH (1.0 M in THF, 0.8 mL) was added. After addition, the reaction was stirred at room temperature for 2 hours, and then water (0.24 mL), 15% aqueous NaOH (0.24 mL), and water (0.72 mL) were added sequentially to the reaction. After 30 minutes, the reaction mixture was filtered through celite, and the filtrate was concentrated to give 53.1 (0.056 g). 1H NMR (400 MHz, CDCl3) δ ppm 7.53-7.63 (m, 2 H), 7.31-7.40 (m, 2 H), 6.64 (s, 1 H), 4.52 (s, 2 H), 2.37 (s, 3 H).
Name
5-(4-chlorophenyl)-2-methylfuran-3-carboxylic acid
Quantity
0.104 g
Type
reactant
Reaction Step One
Name
TMSCHN2
Quantity
0.25 mL
Type
reactant
Reaction Step One
Name
THF
Quantity
2 mL
Type
solvent
Reaction Step One
Name
MeOH
Quantity
2 mL
Type
solvent
Reaction Step One
Name
53.1

Identifiers

REACTION_CXSMILES
[Cl:1][C:2]1[CH:7]=[CH:6][C:5]([C:8]2[O:12][C:11]([CH3:13])=[C:10]([C:14](O)=[O:15])[CH:9]=2)=[CH:4][CH:3]=1.[Si](C=[N+]=[N-])(C)(C)C>C1COCC1.CO>[Cl:1][C:2]1[CH:7]=[CH:6][C:5]([C:8]2[O:12][C:11]([CH3:13])=[C:10]([CH2:14][OH:15])[CH:9]=2)=[CH:4][CH:3]=1

Inputs

Step One
Name
5-(4-chlorophenyl)-2-methylfuran-3-carboxylic acid
Quantity
0.104 g
Type
reactant
Smiles
ClC1=CC=C(C=C1)C1=CC(=C(O1)C)C(=O)O
Name
TMSCHN2
Quantity
0.25 mL
Type
reactant
Smiles
[Si](C)(C)(C)C=[N+]=[N-]
Name
THF
Quantity
2 mL
Type
solvent
Smiles
C1CCOC1
Name
MeOH
Quantity
2 mL
Type
solvent
Smiles
CO

Conditions

Stirring
Type
CUSTOM
Details
The reaction mixture was stirred for 18 hours at which time it
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CONCENTRATION
Type
CONCENTRATION
Details
was concentrated in vacuo
DISSOLUTION
Type
DISSOLUTION
Details
The residue was dissolved in 1 ml of THF at 0° C.
ADDITION
Type
ADDITION
Details
a solution of LAH (1.0 M in THF, 0.8 mL) was added
ADDITION
Type
ADDITION
Details
After addition
STIRRING
Type
STIRRING
Details
the reaction was stirred at room temperature for 2 hours
Duration
2 h
ADDITION
Type
ADDITION
Details
water (0.24 mL), 15% aqueous NaOH (0.24 mL), and water (0.72 mL) were added sequentially to the reaction
WAIT
Type
WAIT
Details
After 30 minutes
Duration
30 min
FILTRATION
Type
FILTRATION
Details
the reaction mixture was filtered through celite
CONCENTRATION
Type
CONCENTRATION
Details
the filtrate was concentrated

Outcomes

Product
Details
Reaction Time
 18 h
Name
53.1
Type
product
Smiles
ClC1=CC=C(C=C1)C1=CC(=C(O1)C)CO
Measurements
Type Value Analysis
AMOUNT: MASS 0.056 g
YIELD: CALCULATEDPERCENTYIELD 57.2%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.